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Compound of Interest

Compound Name: Fluorodeoxyglucose F 18

Cat. No.: B1208095 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

low-dose 18F-FDG PET imaging. Our aim is to help you navigate the challenges of reducing

radiation exposure while maintaining high-quality, quantitative data for your preclinical and

clinical research.

Frequently Asked Questions (FAQs)
Q1: What are the primary strategies for reducing the injected 18F-FDG dose without

significantly compromising image quality?

A1: The main strategies involve a multi-faceted approach that leverages advancements in

PET/CT scanner technology and image processing. Key methods include:

Increasing Acquisition Time: Compensate for the lower number of positron-electron

annihilation events from a reduced dose by increasing the scan time per bed position.[1][2]

[3]

Utilizing Advanced Reconstruction Algorithms: Employ modern iterative reconstruction

algorithms like Ordered Subsets Expectation Maximization (OSEM) with Time-of-Flight (TOF)

and Point Spread Function (PSF) corrections.[2][4] These algorithms are more effective at

handling noisy data from low-count acquisitions compared to older methods like Filtered

Backprojection (FBP).[5][6]
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Leveraging High-Sensitivity Scanners: Utilize PET/CT systems with improved detector

technology and long-axial-field-of-view (LAFOV) or total-body PET scanners, which have

higher sensitivity for detecting photons.[3][7][8]

Employing Deep Learning-Based Reconstruction (DLR): AI-powered reconstruction

algorithms can effectively reduce noise in low-dose images, allowing for significant dose

reductions while maintaining or even improving image quality.[9][10][11]

Q2: How low can the 18F-FDG dose be reduced while maintaining diagnostic accuracy?

A2: The achievable dose reduction depends on the specific PET/CT system, the reconstruction

methods used, and the clinical or research question. Recent studies have demonstrated the

feasibility of significant dose reductions:

A reduction of the injected dose to 3.0 MBq/kg is possible in many cases, which can

represent a 36-40% reduction from standard doses, while maintaining acceptable image

quality and diagnostic accuracy.[8][9][12]

With highly sensitive total-body PET scanners, "ultra-low-dose" imaging with as little as 0.37

MBq/kg has been shown to be feasible, especially when combined with optimized acquisition

times.[13][14][15]

For patients weighing less than 75 kg, a dose of 3.0 MBq/kg combined with deep learning

reconstruction has been shown to produce diagnostically acceptable images.[9]

It is crucial to validate any low-dose protocol for your specific scanner and patient population to

ensure it meets the required diagnostic or quantitative endpoints.

Q3: What is the impact of reducing the 18F-FDG dose on Standardized Uptake Values

(SUVs)?

A3: Studies have shown that reducing the 18F-FDG dose does not necessarily lead to a loss in

the accuracy of mean SUV measurements. One study found that decreasing the injected

activity from 3.0 MBq/kg to 0.125 MBq/kg affected mean SUVs by 8% or less.[7] Another study

comparing low-dose and standard-dose injections found comparable mean SUV_BW (SUV

normalized to body weight) in most organs, with the exception of the heart.[7] However,
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increased image noise in low-dose scans can affect the delineation of small or low-avidity

lesions, potentially impacting SUVmax measurements.[7]

Troubleshooting Guide
Issue 1: My low-dose 18F-FDG PET images are excessively noisy, making lesion detection and

quantification difficult.

Question: What are the likely causes of high image noise in my low-dose scans, and how

can I mitigate this?

Answer: High image noise is a common challenge in low-dose PET and primarily stems from

the reduced number of detected coincidence events.
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Potential Cause Recommended Solution

Insufficient Acquisition Time

Increase the acquisition time per bed position.

This allows the scanner to collect more counts,

which directly improves the signal-to-noise ratio

(SNR).[2][5] For heavier patients (>90 kg),

increasing scan time is preferable to increasing

the injected dose.[2]

Suboptimal Reconstruction Parameters

Optimize your reconstruction algorithm. Use

iterative reconstruction (e.g., OSEM) with TOF

and PSF corrections.[2][4] Experiment with the

number of iterations and subsets to find a

balance between noise reduction and

preservation of quantitative accuracy. Avoid an

excessive number of iterations, which can

amplify noise.

Inadequate Post-Reconstruction Filtering

Apply a gentle post-reconstruction smoothing

filter (e.g., a Gaussian filter).[16] Be cautious, as

excessive filtering can blur images and reduce

spatial resolution, potentially affecting the

measurement of small lesions.[16]

Lack of Advanced Reconstruction

If available, utilize deep learning-based

reconstruction (DLR) algorithms. These are

specifically designed to handle low-count data

and can significantly reduce noise while

preserving image detail.[9][10]

Issue 2: I am observing reduced lesion conspicuity and a lower lesion detection rate in my low-

dose studies.

Question: Why are some lesions not visible or difficult to delineate on my low-dose PET

images, and what can I do to improve this?

Answer: Reduced lesion conspicuity is a direct consequence of lower SNR and contrast-to-

noise ratio (CNR) in low-dose imaging.
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Potential Cause Recommended Solution

Low Contrast-to-Noise Ratio (CNR)

Increase acquisition time to improve photon

statistics. Utilize TOF information in

reconstruction, as it has been shown to improve

background variability (noise reduction) and can

enhance CNR.[2][4]

Image Blurring from Filtering

If using post-reconstruction filters, evaluate if the

filter strength is too high, which could be blurring

the edges of lesions. Try reducing the filter

kernel size or width.

Patient Motion

Ensure proper patient immobilization. Motion

during a longer low-dose scan can blur lesions,

making them harder to detect.

Dose Reduction Is Too Aggressive

The selected low dose may be too low for the

specific scanner and reconstruction capabilities.

Consider a more moderate dose reduction and

validate that lesion detectability meets your

experimental requirements. A study showed that

at very low doses, some lesions could be

missed.[7]

Quantitative Data Summary
The following tables summarize key parameters from studies on low-dose 18F-FDG PET

imaging.

Table 1: Comparison of Low-Dose 18F-FDG PET Protocols
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Study Focus
Scanner

Technology
Injected Dose

Acquisition

Time per Bed

Position

Key Finding

Dose Reduction

with DLR[9]

PET/CT with

Deep Learning

Reconstruction

3.0 MBq/kg 90 seconds

Achieved a 36%

dose reduction

compared to

EANM guidelines

for patients < 75

kg with

acceptable

image quality.

General Dose

Optimization[8]
Not Specified

3 MBq/kg

(reduced from 5

MBq/kg)

2 minutes

A 40% dose

reduction was

achieved while

maintaining

image quality

and diagnostic

accuracy.

Ultra-Low-Dose

with Total-Body

PET[13][14]

Total-Body

PET/CT
0.37 MBq/kg 8 minutes

Clinically feasible

with acceptable

image quality

and lesion

detection.

Addressing

Tracer

Shortages[1][3]

GE Discovery IQ

5-ring

0.05 mCi/kg

(~1.85 MBq/kg)
3 minutes

Increased

acquisition time

effectively

compensated for

the reduced

tracer dose,

maintaining

diagnostic

standards.

BMI-Adapted

Dosing[17]

Time-of-Flight

PET/CT

BMI-calculated

doses

Maintained

standard times

BMI-based dose

calculation can

reduce the
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administered

dose without

diminishing

diagnostic

accuracy.

Experimental Protocols
Protocol 1: Low-Dose Imaging with Extended Acquisition Time

This protocol is adapted from a study focused on maintaining image quality during radiotracer

shortages.[1][3]

Patient Preparation: Patients should fast for a minimum of 4-6 hours prior to 18F-FDG

injection.[18] Blood glucose levels should be checked to ensure they are within an

acceptable range. Patients should be well-hydrated.[2][18]

Radiotracer Injection: Administer 18F-FDG intravenously at a dose of 0.05 mCi/kg (~1.85

MBq/kg).

Uptake Period: Allow for an uptake period of 40-60 minutes in a quiet, comfortable setting.[1]

[3]

Image Acquisition:

Perform a low-dose CT scan for attenuation correction and anatomical localization.

Acquire PET data at 3 minutes per bed position.

Image Reconstruction: Reconstruct images using an iterative algorithm such as OSEM,

incorporating corrections for attenuation, scatter, and randoms.

Protocol 2: Low-Dose Imaging with Deep Learning-Based Reconstruction (DLR)

This protocol is based on a study evaluating the potential of DLR for dose reduction.[9]

Patient Selection: This protocol was validated for patients weighing less than 75 kg.
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Patient Preparation: Standard fasting and hydration protocols apply.[18]

Radiotracer Injection: Administer 18F-FDG intravenously at a dose of 3.0 MBq/kg.

Uptake Period: A standard uptake period of 60 minutes (with a window of 55-75 minutes) is

recommended.[18]

Image Acquisition:

Perform a CT scan for attenuation correction.

Acquire PET data at 90 seconds per bed position.

Image Reconstruction: Reconstruct the PET data using a commercially available deep

learning-based reconstruction algorithm. Compare these images to those reconstructed with

a standard OSEM algorithm to appreciate the noise reduction.

Visualizations
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Experimental Workflow for Low-Dose 18F-FDG PET

Patient Preparation

Radiotracer Administration

Uptake Phase
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Image Processing & Analysis
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Inject Low-Dose 18F-FDG
(e.g., 3.0 MBq/kg)

Uptake Period (60 min)

Low-Dose CT Scan
(for Attenuation Correction)

PET Scan
(Extended Acquisition Time)

Advanced Reconstruction
(e.g., OSEM+TOF, DLR)

Image Analysis
(SUV, Lesion Detection)
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Caption: Workflow for a low-dose 18F-FDG PET/CT experiment.
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Troubleshooting High Noise in Low-Dose PET

Potential Causes

Recommended Solutions

High Image Noise
Observed

Insufficient
Acquisition Time

Suboptimal
Reconstruction

Aggressive
Dose Reduction

Increase Scan Time
per Bed Position

Optimize Reconstruction:
- Use OSEM+TOF/PSF

- Employ DLR

Apply Gentle
Post-Filter

Re-evaluate Dose:
Consider a moderate increase

Improved
Image Quality (Lower Noise)

Click to download full resolution via product page

Caption: Logical diagram for troubleshooting high noise in low-dose PET images.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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